Cas no 1211296-57-9 (4-Chloro-2-(pyrrolidin-1-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-Chloro-2-(pyrrolidin-1-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1211296-57-9
• MF: C₈H₉ClN₂O₂S
• MW: 232.687259435654
• CID: 5157602
• Update Time: 2025-05-24

4-Chloro-2-(pyrrolidin-1-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(pyrrolidin-1-yl)-1,3-thiazole-5-carboxylic acid
• 4-Chloro-2-(pyrrolidin-1-yl)thiazole-5-carboxylic acid
• 4-chloro-2-pyrrolidin-1-yl-1,3-thiazole-5-carboxylic acid
• 4-Chloro-2-(pyrrolidin-1-yl)thiazole-5-carboxylicacid
• YJRIYDOSYHXLGZ-UHFFFAOYSA-N
• 4-Chloro-2-(pyrrolidin-1-yl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C8H9ClN2O2S/c9-6-5(7(12)13)14-8(10-6)11-3-1-2-4-11/h1-4H2,(H,12,13)
• InChI Key： YJRIYDOSYHXLGZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC(=N1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.7
• Topological Polar Surface Area: 81.7

Additional information on 4-Chloro-2-(pyrrolidin-1-yl)-1,3-thiazole-5-carboxylic acid

4-Chloro-2-(pyrrolidin-1-yl)-1,3-thiazole-5-carboxylic Acid: A Comprehensive Overview

4-Chloro-2-(pyrrolidin-1-yl)-1,3-thiazole-5-carboxylic acid, also known by its CAS registry number CAS No. 1211296-57-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound features a thiazole ring system substituted with a chlorine atom at position 4 and a pyrrolidine group at position 2, along with a carboxylic acid moiety at position 5. These structural elements contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis of 4-Chloro-2-(pyrrolidin-1-yl)-1,3-thiazole-5-carboxylic acid typically involves multi-step organic reactions. The process often starts with the preparation of the thiazole core, followed by functionalization at specific positions to introduce the substituents. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures with high purity and yield. Researchers have explored various strategies, including nucleophilic substitution, coupling reactions, and cyclization processes, to optimize the synthesis pathway for this compound.

The biological activity of 4-Chloro-2-(pyrrolidin-1-yl)-1,3-thiazole-5-carboxylic acid has been a focal point of recent studies. This compound has demonstrated potential as a modulator of various cellular pathways, making it a promising candidate for therapeutic applications. For instance, studies have shown that it exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in inflammatory responses. Additionally, its ability to modulate ion channels and receptors suggests its potential role in treating neurological disorders.

In terms of pharmacokinetics, 4-Chloro-2-(pyrrolidin-1-y) has shown favorable absorption and bioavailability profiles in preclinical models. This attribute is crucial for its development as an orally administered drug. Furthermore, its metabolic stability and low toxicity profiles have been highlighted in recent toxicity studies, indicating its suitability for long-term therapeutic use.

The application of computational chemistry tools has greatly enhanced our understanding of the molecular interactions of this compound. Molecular docking studies have revealed that it binds effectively to target proteins with high affinity, providing insights into its mechanism of action. These findings have been corroborated by experimental data from in vitro assays, further validating its potential as a lead compound in drug development.

Recent research has also explored the use of 4-Chloro-thiazole derivatives in combination therapies to enhance efficacy and reduce adverse effects. By leveraging the unique properties of this compound, researchers aim to develop novel treatment strategies for conditions such as chronic inflammation and neurodegenerative diseases.

In conclusion, CAS No. 1211296-57-9, or 4-Chloro-< strong >thiazole derivative strong > , represents a compelling candidate for advancing drug discovery efforts. Its versatile structure and promising biological profile make it an area of continued research interest. As ongoing studies unravel more about its mechanisms and applications, this compound holds the potential to contribute significantly to the development of innovative therapeutic agents.